Cas no 2167016-86-4 (1-(3-chloro-4,5-dimethoxyphenyl)-2,2-difluoroethan-1-one)

• Product Name: 1-(3-chloro-4,5-dimethoxyphenyl)-2,2-difluoroethan-1-one
• CAS No: 2167016-86-4
• MF: C₁₀H₉ClF₂O₃
• MW: 250.626469373703
• CID: 6378521
• PubChem ID: 165696639
• Update Time: 2025-10-28

1-(3-chloro-4,5-dimethoxyphenyl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4,5-dimethoxyphenyl)-2,2-difluoroethan-1-one
• 1-(3-Chloro-4,5-dimethoxyphenyl)-2,2-difluoroethanone
• EN300-1953519
• 2167016-86-4

• Inchi： 1S/C10H9ClF2O3/c1-15-7-4-5(8(14)10(12)13)3-6(11)9(7)16-2/h3-4,10H,1-2H3
• InChI Key： IXUZGJIRNLKRHB-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(C(=O)C(F)F)=CC=1OC)Cl)C

Computed Properties

• Exact Mass: 250.0208282g/mol
• Monoisotopic Mass: 250.0208282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-(3-chloro-4,5-dimethoxyphenyl)-2,2-difluoroethan-1-one

Comprehensive Guide to 1-(3-chloro-4,5-dimethoxyphenyl)-2,2-difluoroethan-1-one (CAS No. 2167016-86-4)

1-(3-chloro-4,5-dimethoxyphenyl)-2,2-difluoroethan-1-one (CAS No. 2167016-86-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique difluoroethanone moiety and chloro-dimethoxyphenyl structure, serves as a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its applications due to its potential in drug discovery and material science.

The molecular structure of 1-(3-chloro-4,5-dimethoxyphenyl)-2,2-difluoroethan-1-one features a chloro-substituted dimethoxyphenyl ring attached to a 2,2-difluoroethanone group. This combination imparts distinct electronic and steric properties, making it a versatile building block for complex organic syntheses. The presence of fluorine atoms enhances the compound's stability and bioavailability, which is particularly advantageous in medicinal chemistry applications.

One of the most prominent applications of 1-(3-chloro-4,5-dimethoxyphenyl)-2,2-difluoroethan-1-one is in the development of novel pharmaceutical agents. Its structural features make it an ideal candidate for the synthesis of enzyme inhibitors and receptor modulators. Recent studies have explored its potential in targeting specific pathways involved in metabolic disorders and inflammatory diseases, aligning with the growing demand for innovative therapeutic solutions.

In addition to its pharmaceutical relevance, 1-(3-chloro-4,5-dimethoxyphenyl)-2,2-difluoroethan-1-one is also utilized in agrochemical research. The compound's ability to act as a precursor for herbicides and pesticides has been investigated, particularly in the context of developing environmentally friendly crop protection agents. This aligns with the global trend toward sustainable agriculture and reduced chemical footprints.

The synthesis of 1-(3-chloro-4,5-dimethoxyphenyl)-2,2-difluoroethan-1-one typically involves multi-step organic reactions, including Friedel-Crafts acylation and halogenation. Researchers have optimized these processes to achieve high yields and purity, ensuring the compound's suitability for industrial-scale production. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to verify its structural integrity.

From a market perspective, the demand for 1-(3-chloro-4,5-dimethoxyphenyl)-2,2-difluoroethan-1-one is expected to rise, driven by its expanding applications in life sciences and specialty chemicals. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of academic and industrial clients. Its role in high-throughput screening and drug candidate optimization further underscores its commercial value.

Safety and handling of 1-(3-chloro-4,5-dimethoxyphenyl)-2,2-difluoroethan-1-one require adherence to standard laboratory protocols. While the compound is not classified as hazardous under normal conditions, proper storage in a cool, dry environment is recommended to maintain its stability. Material Safety Data Sheets (MSDS) provide detailed guidelines for its safe use and disposal.

In summary, 1-(3-chloro-4,5-dimethoxyphenyl)-2,2-difluoroethan-1-one (CAS No. 2167016-86-4) represents a critical intermediate in modern chemical research. Its unique structural attributes and broad applicability make it a focal point for innovations in pharmaceuticals, agrochemicals, and beyond. As scientific advancements continue, this compound is poised to play an even more significant role in addressing contemporary challenges in health and sustainability.